molecular formula C10H7NO B579268 2h-Furo[4,3,2-de]quinoline CAS No. 17368-05-7

2h-Furo[4,3,2-de]quinoline

Cat. No. B579268
CAS RN: 17368-05-7
M. Wt: 157.172
InChI Key: ZDDOLOWYNJAKLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2h-Furo[4,3,2-de]quinoline, also known as this compound, is a useful research compound. Its molecular formula is C10H7NO and its molecular weight is 157.172. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

17368-05-7

Molecular Formula

C10H7NO

Molecular Weight

157.172

InChI

InChI=1S/C10H7NO/c1-2-8-10-7(4-5-11-8)6-12-9(10)3-1/h1-5H,6H2

InChI Key

ZDDOLOWYNJAKLF-UHFFFAOYSA-N

SMILES

C1C2=C3C(=NC=C2)C=CC=C3O1

synonyms

2H-Furo[4,3,2-de]quinoline (8CI,9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.